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Compound of Interest

Compound Name: 3-Bromobutan-1-ol
Cat. No.: B8406235
Get Quote
\ J

CAS Number: 6089-12-9

This technical guide provides a comprehensive overview of 3-Bromobutan-1-ol, a
halogenated alcohol with potential applications in organic synthesis and drug discovery. Due to
the limited availability of detailed experimental data for 3-Bromobutan-1-ol in scientific
literature, this guide also draws upon information from closely related structural isomers to
provide a broader context for its potential properties and reactivity.

Physicochemical and Safety Data

A summary of key quantitative data for 3-Bromobutan-1-ol is presented below. This
information is crucial for its handling, characterization, and use in experimental settings.
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Property Value Source
CAS Number 6089-12-9 [1][2]
Molecular Formula C4H9BrO [3]
Molecular Weight 153.02 g/mol [1]
IUPAC Name 3-bromobutan-1-ol [1]
Synonyms 3-Bromo-1-butanol, 3- e
bromobutanol
Physical Form Liquid [2]

Storage Temperature

2-8°C, sealed in dry, dark

place

[2]

Purity

Typically =298%

[2]

Safety Information:

3-Bromobutan-1-ol is classified as a flammable liquid and vapor. It is reported to cause skin

and serious eye irritation and may cause respiratory irritation.[1] Appropriate personal

protective equipment (PPE), including gloves and eye protection, should be used when

handling this compound.[4]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Bromobutan-1-ol are not extensively

documented in publicly available literature. However, a plausible synthetic route can be inferred
from general methods for the preparation of brominated alkanols. One common approach
involves the hydrobromination of a suitable precursor.

A generalized workflow for the synthesis of a brominated butanol from a corresponding butanol
is outlined below. This process typically involves the reaction of the alcohol with a source of
hydrobromic acid.
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General Synthesis of Brominated Butanols

Butanol Precursor Hydrobromic Acid (HBr)
(e.g., Butan-1,3-diol) or NaBr/H2S04

Reaction Mixture
(Reflux)

Aqueous Workup
(Separation & Washing)

3-Bromobutan-1-ol

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 3-Bromobutan-1-ol.

Note on a Related Compound (1-Bromobutane):

The synthesis of the isomeric 1-bromobutane is well-documented and involves the reaction of
1-butanol with sodium bromide and sulfuric acid, which generates hydrobromic acid in situ.[5]
The reaction mixture is typically refluxed, followed by distillation, washing, and drying to isolate
the final product.[6][5] This general procedure could likely be adapted for the synthesis of 3-
Bromobutan-1-ol from an appropriate diol or unsaturated alcohol precursor.
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Applications in Research and Drug Development

While specific applications of 3-Bromobutan-1-ol in drug development are not widely reported,
its structure suggests its potential as a versatile building block in medicinal chemistry. The
presence of both a hydroxyl and a bromo functional group allows for a range of chemical
transformations.

» Nucleophilic Substitution: The bromine atom can act as a leaving group in nucleophilic
substitution reactions, allowing for the introduction of various functional groups.

« Esterification/Etherification: The hydroxyl group can be derivatized to form esters or ethers,
modifying the compound's physicochemical properties.

Logical Relationship in Synthetic Transformations:

The bifunctional nature of 3-Bromobutan-1-ol allows for sequential or selective reactions,
making it a useful intermediate in the synthesis of more complex molecules.

Potential Synthetic Utility of 3-Bromobutan-1-ol

Nucleophile (Nu-) 3-Bromobutan-1-ol Electrophile (E+)

Nucleophilic Substitution \Hydroxyl Derivatization

Substitution Product Derivatization Product
(Nu replaces Br) (E reacts with OH)

Click to download full resolution via product page

Caption: Potential reaction pathways for 3-Bromobutan-1-ol.

Biological Activity and Signaling Pathways
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There is currently a lack of specific data on the biological activity of 3-Bromobutan-1-ol and its
involvement in any signaling pathways. Research on the structurally related 4-bromo-1-butanol
has indicated interactions with enzymes like alcohol dehydrogenase and cytochrome P450,
suggesting that brominated butanols could potentially influence metabolic pathways.[7]
However, further investigation is required to determine if 3-Bromobutan-1-ol exhibits any
significant biological effects.

Conclusion

3-Bromobutan-1-ol is a chemical compound with potential as a synthetic intermediate. While
detailed experimental data for this specific molecule is limited, its structural features suggest a
range of possible chemical transformations that could be valuable for researchers and drug
development professionals. Further research is needed to fully elucidate its reactivity, synthetic
utility, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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